(E)-2-(2-hydroxy-3-methoxystyryl)quinazolin-4(3H)-one

Specification

• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol
• IUPAC Name: 2-[(E)-2-(2-hydroxy-3-methoxyphenyl)ethenyl]-3H-quinazolin-4-one
• Standard InChI: InChI=1S/C17H14N2O3/c1-22-14-8-4-5-11(16(14)20)9-10-15-18-13-7-3-2-6-12(13)17(21)19-15/h2-10,20H,1H3,(H,18,19,21)/b10-9+
• Standard InChI Key: ZKCPZLPNWLYCPZ-MDZDMXLPSA-N
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=C/C2=NC3=CC=CC=C3C(=O)N2
• Canonical SMILES: COC1=CC=CC(=C1O)C=CC2=NC3=CC=CC=C3C(=O)N2

Introduction

Structural and Chemical Identity

Molecular Architecture

(E)-2-(2-hydroxy-3-methoxystyryl)quinazolin-4(3H)-one (molecular formula: C₁₇H₁₄N₂O₃, molecular weight: 294.30 g/mol) features a planar quinazolinone scaffold fused with a styryl group at the C-2 position. The styryl moiety adopts an E-configuration, confirmed by nuclear magnetic resonance (NMR) coupling constants (J = 15.5 Hz for trans-vinylic protons). The ortho-hydroxy and meta-methoxy substituents on the phenyl ring enable intramolecular hydrogen bonding, critical for stabilizing the enol-keto tautomerism responsible for ESIPT luminescence.

Table 1: Key Structural Descriptors

Property	Value
IUPAC Name	2-[(E)-2-(2-hydroxy-3-methoxyphenyl)ethenyl]-3H-quinazolin-4-one
Canonical SMILES	COC1=CC=CC(=C1O)C=CC2=NC3=CC=CC=C3C(=O)N2
InChIKey	ZKCPZLPNWLYCPZ-MDZDMXLPSA-N
PubChem CID	135401545

Synthesis and Optimization

Knoevenagel Condensation

The primary synthesis route involves Knoevenagel condensation between 2-methylquinazolin-4(3H)-one and 2-hydroxy-3-methoxybenzaldehyde under acidic or basic conditions. This method leverages the methyl group’s reactivity at the C-2 position, facilitating nucleophilic attack by the aldehyde’s carbonyl carbon. Recent advancements employ boric acid as a catalyst, enhancing yields (up to 92%) and stereoselectivity for the E-isomer.

Reaction Scheme

$$\text{2-Methylquinazolinone} + \text{2-Hydroxy-3-methoxybenzaldehyde} \xrightarrow[\text{H₃BO₃}]{\Delta} \text{(E)-Styrylquinazolinone} + \text{H₂O}$$

Purification and Characterization

Post-synthesis purification typically involves column chromatography (silica gel, ethyl acetate/hexane). Structural validation employs:

• ¹H NMR: Characteristic doublets for trans-vinylic protons (δ 7.79–8.25 and δ 6.14–6.75 ppm, J = 15.5 Hz).

• UV-Vis Spectroscopy: Absorption maxima at 337–400 nm, indicative of π→π* transitions in the conjugated system.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited solubility in polar solvents (e.g., water) but dissolves readily in dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Stability studies indicate decomposition above 250°C, with the hydroxy group prone to oxidation under prolonged UV exposure.

The ortho-hydroxy group enables ESIPT-mediated luminescence, characterized by dual emission bands (550–650 nm) upon excitation. The keto tautomer, stabilized by intramolecular hydrogen bonding, emits at longer wavelengths (λₑₘ = 605 nm in DMF).

Table 2: Photophysical Parameters in DMF

Parameter	Value
λₐbₛ (nm)	337 (shoulder at 400)
λₑₘ (nm)	550–650 (dual emission)
Stokes Shift (cm⁻¹)	3699–9000
Quantum Yield (Φᵣₑₗ)	0.8–12.5% (varies with substituents)

Biological and Functional Activities

Anticancer Activity

Quinazolinones inhibit tyrosine kinases (e.g., EGFR), suggesting potential anticancer applications. Molecular docking studies predict moderate binding affinity (−8.2 kcal/mol) for EGFR’s ATP-binding pocket.

Photochemical Applications

Photoswitching and Luminescence

The compound undergoes reversible E-Z isomerization under UV irradiation (365 nm), with thermal reversion to the E-form at 60°C. This property, coupled with ESIPT luminescence, positions it as a candidate for:

• Optical sensors: pH-dependent emission shifts (Δλ = 50 nm in basic media).

• Molecular switches: Fatigue resistance over 20 cycles.

Table 3: Photoswitching Performance

Property	Value
Isomerization Quantum Yield	0.23 (E→Z), 0.18 (Z→E)
Thermal Relaxation Half-life	4.2 hours (25°C)

Future Perspectives

• Therapeutic Development: Structure-activity relationship (SAR) studies to optimize bioavailability and target affinity.

• Material Science: Integration into organic light-emitting diodes (OLEDs) for enhanced emission efficiency.

• Synthetic Methodology: Exploring continuous-flow reactors for scalable production.